Cas no 1798806-31-1 (3-(2-Methylphenyl)azetidin-3-ol hydrochloride)

• Product Name: 3-(2-Methylphenyl)azetidin-3-ol hydrochloride
• CAS No: 1798806-31-1
• MF: C₁₀H₁₄ClNO
• MW: 199.677261829376
• MDL: MFCD28246444
• CID: 5050174
• PubChem ID: 91662946
• Update Time: 2026-02-28

3-(2-Methylphenyl)azetidin-3-ol hydrochloride Chemical and Physical Properties

Names and Identifiers

• 3-(2-methylphenyl)azetidin-3-ol hydrochloride
• 3-(2-methylphenyl)azetidin-3-ol;hydrochloride
• 3-(2-Methylphenyl)azetidin-3-ol hydrochloride

• MDL： MFCD28246444
• Inchi： 1S/C10H13NO.ClH/c1-8-4-2-3-5-9(8)10(12)6-11-7-10;/h2-5,11-12H,6-7H2,1H3;1H
• InChI Key： UIJDXDIHEDZMJA-UHFFFAOYSA-N
• SMILES： Cl.OC1(C2C=CC=CC=2C)CNC1

Computed Properties

• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 165
• Topological Polar Surface Area: 32.299

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azetidines Phenylazetidines

Additional information on 3-(2-Methylphenyl)azetidin-3-ol hydrochloride

Introduction to 3-(2-Methylphenyl)azetidin-3-ol hydrochloride (CAS No. 1798806-31-1)

3-(2-Methylphenyl)azetidin-3-ol hydrochloride, identified by the Chemical Abstracts Service Number (CAS No.) 1798806-31-1, is a significant compound in the field of pharmaceutical chemistry. This compound belongs to the azetidinone class, characterized by a saturated five-membered heterocyclic ring containing an oxygen atom and a nitrogen atom. The presence of a 2-methylphenyl (xylene) substituent at the 3-position of the azetidinone ring introduces unique electronic and steric properties, making it a valuable scaffold for drug discovery and development.

The hydrochloride salt form of this compound enhances its solubility in aqueous solutions, which is a critical factor for pharmaceutical applications, particularly in formulation development for oral or parenteral administration. The structural features of 3-(2-Methylphenyl)azetidin-3-ol hydrochloride suggest potential biological activities, including interactions with biological targets such as enzymes and receptors. These interactions are often explored in the context of developing novel therapeutic agents for various diseases.

In recent years, there has been growing interest in azetidinone derivatives due to their diverse pharmacological profiles. Studies have demonstrated that compounds within this class exhibit properties relevant to inflammation, pain management, and neuroprotection. The 2-methylphenyl group in 3-(2-Methylphenyl)azetidin-3-ol hydrochloride may contribute to modulating these biological pathways by influencing binding affinity and selectivity at target sites.

One of the most compelling aspects of this compound is its potential as a lead molecule for further medicinal chemistry optimization. Researchers have leveraged the structural flexibility of the azetidinone core to develop analogs with enhanced pharmacokinetic profiles or improved target engagement. For instance, modifications at the nitrogen or oxygen positions of the heterocycle can significantly alter the compound's bioactivity. The 2-methylphenyl substituent serves as a key pharmacophore, contributing to both lipophilicity and metabolic stability, which are crucial for drug-like properties.

Recent advances in computational chemistry have enabled more efficient screening of compounds like 3-(2-Methylphenyl)azetidin-3-ol hydrochloride for potential therapeutic applications. Molecular docking studies have been instrumental in predicting binding modes and affinities with biological targets such as kinases or proteases. These predictions guide experimental efforts by identifying promising derivatives for further validation. Additionally, virtual screening has helped prioritize compounds based on their predicted ADMET (Absorption, Distribution, Metabolism, Excretion, Toxicity) properties, ensuring that only the most promising candidates proceed to in vitro and in vivo testing.

The synthesis of 3-(2-Methylphenyl)azetidin-3-ol hydrochloride involves multi-step organic reactions that require careful optimization to achieve high yields and purity. Common synthetic routes include cyclization reactions followed by functional group modifications to introduce the desired substituents. Advances in catalytic methods have improved the efficiency of these processes, reducing both reaction times and environmental impact. For example, transition metal-catalyzed cross-coupling reactions have been employed to introduce the 2-methylphenyl group with high selectivity.

In terms of pharmacological evaluation, preliminary studies on 3-(2-Methylphenyl)azetidin-3-ol hydrochloride have shown intriguing results in model systems relevant to neurological disorders. The compound's ability to modulate certain neurotransmitter pathways suggests potential applications in conditions such as epilepsy or neurodegenerative diseases. While these findings are promising, further research is needed to fully elucidate its mechanism of action and therapeutic potential.

The development of novel pharmaceuticals relies heavily on access to high-quality starting materials like 3-(2-Methylphenyl)azetidin-3-ol hydrochloride. Manufacturers must adhere to stringent quality control measures to ensure consistency and purity across batches. Analytical techniques such as nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry (MS), and high-performance liquid chromatography (HPLC) are routinely employed to confirm structural integrity and assess impurity profiles.

Regulatory considerations play a critical role in the commercialization of compounds like 3-(2-Methylphenyl)azetidin-3-ol hydrochloride. Submissions to regulatory agencies such as the U.S. Food and Drug Administration (FDA) or the European Medicines Agency (EMA) require comprehensive data packages demonstrating safety and efficacy. This includes preclinical toxicology studies, pharmacokinetic assessments, and clinical trial results if applicable.

The future direction of research on 3-(2-Methylphenyl)azetidin-3-ol hydrochloride may involve exploring its role in combination therapies or investigating novel derivatives with enhanced properties. Collaborative efforts between academic institutions and pharmaceutical companies can accelerate these endeavors by combining expertise in synthetic chemistry, pharmacology, and drug formulation.

In conclusion,3-(2-Methylphenyl)azetidin-3-ol hydrochloride (CAS No. 1798806-31-1) represents a promising compound with potential applications across multiple therapeutic areas. Its unique structural features make it an attractive scaffold for drug discovery，and ongoing research continues to uncover its full pharmacological profile。As advancements in chemical synthesis and computational biology progress，the development pipeline for such compounds is expected to expand，leading to new treatments for unmet medical needs。